Cas no 617707-92-3 (Dibenzofuran, 3,4,6,7-tetrabromo-)

Dibenzofuran, 3,4,6,7-tetrabromo- structure
617707-92-3 structure
Product Name:Dibenzofuran, 3,4,6,7-tetrabromo-
CAS No:617707-92-3
MF:C12H4Br4O
MW:483.775560379028
CID:466755
PubChem ID:526346
Update Time:2025-04-19

Dibenzofuran, 3,4,6,7-tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 3,4,6,7-tetrabromo-
    • 3,4,6,7-tetrabromodibenzofuran
    • 617707-92-3
    • 3,4,6,7-Tetrabromodibenzo[b,d]furan
    • TUFUUAMCJCRMQH-UHFFFAOYSA-N
    • DTXSID90335676
    • 3,4,6,7-tetrabromo-dibenzofuran
    • Inchi: 1S/C12H4Br4O/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
    • InChI Key: TUFUUAMCJCRMQH-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=C1OC1C(=C(C=CC2=1)Br)Br)Br

Computed Properties

  • Exact Mass: 479.69942
  • Monoisotopic Mass: 479.69957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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